Cas no 1691920-89-4 (1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine)

1-(3-Methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine is a substituted pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy-methylbutyl side chain and dimethylamine substitution, which may influence its reactivity and biological activity. The compound's unique functional groups suggest utility as an intermediate in synthetic chemistry, particularly for developing heterocyclic compounds with tailored properties. Its stability under standard conditions and compatibility with further functionalization make it a versatile building block for specialized chemical synthesis. The presence of both amine and ether moieties offers opportunities for selective modifications, enabling precise control in multi-step synthetic pathways. Further studies are required to fully characterize its physicochemical and pharmacological properties.

1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine structure

1691920-89-4 structure

Product Name:1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine

CAS No:1691920-89-4

MF:C₁₁H₂₁N₃O

MW:211.30394244194

CID:5989877

PubChem ID:103033676

Update Time:2025-06-08

1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine
- EN300-1107515
- 1691920-89-4
- Inchi： 1S/C11H21N3O/c1-8-10(12)9(2)14(13-8)7-6-11(3,4)15-5/h6-7,12H2,1-5H3
- InChI Key： QIWGGKFPFWHRBC-UHFFFAOYSA-N
- SMILES： O(C)C(C)(C)CCN1C(C)=C(C(C)=N1)N

Computed Properties

Exact Mass: 211.168462302g/mol
Monoisotopic Mass: 211.168462302g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 53.1Å²

1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1107515-0.05g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4	95%	0.05g	$768.0	2023-10-27
Enamine	EN300-1107515-0.1g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4	95%	0.1g	$804.0	2023-10-27
Enamine	EN300-1107515-0.25g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4	95%	0.25g	$840.0	2023-10-27
Enamine	EN300-1107515-0.5g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4	95%	0.5g	$877.0	2023-10-27
Enamine	EN300-1107515-1.0g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4		1g	$1214.0	2023-06-10
Enamine	EN300-1107515-2.5g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4	95%	2.5g	$1791.0	2023-10-27
Enamine	EN300-1107515-5.0g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4		5g	$3520.0	2023-06-10
Enamine	EN300-1107515-10.0g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4		10g	$5221.0	2023-06-10
Enamine	EN300-1107515-1g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4	95%	1g	$914.0	2023-10-27
Enamine	EN300-1107515-5g	1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine	1691920-89-4	95%	5g	$2650.0	2023-10-27

1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(3-Methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1691920-89-4)

The compound 1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1691920-89-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with amine and methoxy-methylbutyl groups, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and inflammatory pathways.

In recent years, the scientific community has focused on optimizing heterocyclic compounds like 1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine due to their enhanced bioavailability and target specificity. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical. The compound’s CAS No. 1691920-89-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

From a synthetic perspective, the methoxy-methylbutyl side chain in this molecule offers steric and electronic advantages, enabling selective modifications. Such features are pivotal for developing kinase inhibitors or GPCR modulators, which dominate current pharmaceutical pipelines. Industry reports highlight a surge in patents involving pyrazole derivatives, further underscoring the commercial potential of this compound.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated intermediates, 1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine exhibits favorable green chemistry metrics, aligning with global initiatives like the EPA’s Safer Choice Program. This positions it as a sustainable option for industrial-scale applications, addressing the increasing consumer demand for eco-friendly chemicals.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity for research use. Its stability under physiological conditions makes it a candidate for in vivo studies, particularly in oncology and immunology. Notably, the amine functionality allows for further derivatization, a key factor in combinatorial chemistry libraries.

Market insights reveal that CAS No. 1691920-89-4 is increasingly procured by contract research organizations (CROs) and academic labs investigating signal transduction pathways. Its compatibility with automated synthesis platforms further enhances its appeal, meeting the need for scalable and reproducible methodologies in drug development.

In conclusion, 1-(3-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from lead compound optimization to sustainable manufacturing—make it a subject of enduring interest. As the scientific landscape evolves, this compound is poised to play a pivotal role in advancing next-generation therapeutics and agrochemical solutions.